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Compound of Interest

Compound Name: UNC2025 hydrochloride

Cat. No.: B2484027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of UNC2025 hydrochloride, a potent and

orally bioavailable small molecule inhibitor of the TAM (Tyro3, Axl, Mer) family of receptor

tyrosine kinases, with a particular focus on its role in modulating TAM kinase signaling. This

document details its mechanism of action, summarizes key quantitative data, provides detailed

experimental protocols for its characterization, and visualizes the associated signaling

pathways.

Introduction to UNC2025 and TAM Kinases
The TAM family of receptor tyrosine kinases, comprising Tyro3, Axl, and Mer (MERTK), are key

regulators of cellular processes such as proliferation, survival, and efferocytosis (the clearance

of apoptotic cells).[1] Their dysregulation is implicated in various pathologies, including cancer

and autoimmune diseases. Gas6 (Growth arrest-specific 6) is a primary ligand for all three TAM

receptors, mediating their activation.[2]

UNC2025 hydrochloride has emerged as a critical tool for investigating TAM kinase biology

and as a potential therapeutic agent. It functions as an ATP-competitive inhibitor, with high

potency against MERTK and Fms-like tyrosine kinase 3 (FLT3).[3][4] Its selectivity for MERTK

over other TAM family members, Axl and Tyro3, makes it a valuable instrument for dissecting

the specific roles of MERTK in various signaling cascades.[5]
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Quantitative Data: In Vitro and Cellular Potency
UNC2025 exhibits potent inhibitory activity against MERTK and FLT3 in both enzymatic and

cell-based assays. Its selectivity for MERTK over Axl and Tyro3 is a key feature.

Target Kinase Assay Type IC50 (nM) Ki (nM) Reference

Mer Enzymatic 0.74 0.16 [3][5]

Flt3 Enzymatic 0.8 - [3]

Axl Enzymatic 122 13.3 [3][5]

Tyro3 Enzymatic - - -

Mer
Cell-based (p-

Mer)
2.7 - [5][6]

Flt3
Cell-based (p-

Flt3)
14 - [6]

Axl
Cell-based (p-

Axl)
122 - [6]

Tyro3
Cell-based (p-

Tyro3)
301 - [6]

Table 1: Inhibitory Activity of UNC2025 against TAM Family and Other Kinases. IC50 values

represent the concentration of UNC2025 required to inhibit 50% of the kinase activity. Ki values

represent the inhibition constant.

Signaling Pathways Modulated by UNC2025
UNC2025 primarily exerts its effects by inhibiting the phosphorylation and activation of MERTK.

This blockade disrupts downstream signaling cascades that are crucial for cell survival and

proliferation.

Canonical TAM Kinase Signaling Pathway
Activation of TAM receptors by their ligand, Gas6, leads to receptor dimerization and

autophosphorylation of tyrosine residues in the intracellular kinase domain. This creates
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docking sites for various downstream signaling molecules, initiating multiple signaling

cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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